5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole

• IUPAC Name: 5-[(4-tert-butylphenyl)methylsulfanyl]-1-phenyltetrazole
• InChI: InChI=1S/C18H20N4S/c1-18(2,3)15-11-9-14(10-12-15)13-23-17-19-20-21-22(17)16-7-5-4-6-8-16/h4-12H,13H2,1-3H3
• InChI Key: LPWSJGNQGUVPAX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CSC2=NN=NN2C3=CC=CC=C3
• Molecular Formula: C18H20N4S
• Molecular Weight: 324.4 g/mol

Description

5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole, also known as TBNZT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole is not well understood. However, it is believed that 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole acts as a hole-transporting material in OLEDs by facilitating the movement of positive charges (holes) from the anode to the cathode. In DSSCs, 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole is believed to act as a sensitizer by absorbing light and transferring the energy to the dye molecules.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole. However, some studies have suggested that 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole may have antioxidant properties and may be able to scavenge free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole is its high thermal stability, which makes it suitable for use in high-temperature applications. 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole is also relatively easy to synthesize, which makes it a cost-effective material for use in lab experiments. However, one of the limitations of 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole is its low solubility in common solvents, which can make it difficult to work with in some applications.

Future Directions

There are several future directions for research on 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole. One area of research is focused on improving the efficiency of 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole-based OLEDs and DSSCs. Another area of research is focused on developing new synthesis methods for 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole that are more efficient and cost-effective. Additionally, there is a need for more research on the biochemical and physiological effects of 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole, as well as its potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole is a complex process that involves several steps. One of the most common methods for synthesizing 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole is by reacting 4-tert-butylbenzyl chloride with sodium azide in the presence of a catalyst such as copper(I) iodide. The resulting intermediate is then treated with phenylacetylene and a base such as potassium carbonate to obtain 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole.

Scientific Research Applications

5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole has been found to have potential applications in various fields of scientific research. One of the most significant applications of 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole is in the field of organic electronics, where it can be used as a hole-transporting material in organic light-emitting diodes (OLEDs). 5-[(4-tert-butylbenzyl)thio]-1-phenyl-1H-tetrazole has also been found to have potential applications in the field of solar cells, where it can be used as a sensitizer in dye-sensitized solar cells (DSSCs).